8-Bromo-3-chloro-5-isopropylisoquinoline
Overview
Description
8-Bromo-3-chloro-5-isopropylisoquinoline is a useful research compound. Its molecular formula is C12H11BrClN and its molecular weight is 284.58 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photochromic Applications : Research by Voloshin et al. (2008) on photochromic 6′-halo-substituted spiro[indoline-2,2′-2H-pyrano[3,2-h]quinolines], derived from halo-substituted quinolines, highlights their potential in photochromic applications. These compounds exhibit thermal and photo-induced isomerization, which can be monitored by NMR and UV spectroscopy (Voloshin et al., 2008).
Synthesis of Chloro Compounds : Mongin et al. (1996) demonstrated the use of pyridine hydrochloride for the synthesis of chloro compounds from bromo derivatives in pyridine and quinoline series. This includes the conversion of 7-bromo-8-hydroxyquinoline into 7-chloro-8-hydroxyquinoline, suggesting the potential for synthesizing similar chloro-substituted isoquinolines (Mongin et al., 1996).
Antifungal Activity : Gershon et al. (1996) investigated the antifungal activity of various bromo- and chloro-substituted quinolinols. Their study indicated that compounds with chlorine in the 3 position were generally more fungitoxic than bromine analogues. This could imply similar biological activities for 8-Bromo-3-chloro-5-isopropylisoquinoline (Gershon et al., 1996).
Cytotoxic Studies : Kotian et al. (2021) explored 8-hydroxyquinoline derived p-halo N4-phenyl substituted thiosemicarbazones and their metal complexes, finding significant in vitro cytotoxicity against breast cancer cell lines. This study suggests the potential of halogen-substituted quinolines in cancer therapy (Kotian et al., 2021).
Azo Dye Synthesis : Mirsadeghi et al. (2022) reported the synthesis of azo dyes from 5-chloro-8-hydroxy quinoline. These novel dyes demonstrate the versatility of halogenated quinolines in colorant synthesis, which could be applicable to this compound (Mirsadeghi et al., 2022).
Properties
IUPAC Name |
8-bromo-3-chloro-5-propan-2-ylisoquinoline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrClN/c1-7(2)8-3-4-11(13)10-6-15-12(14)5-9(8)10/h3-7H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUZXCNBBJSVUBW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C2C=C(N=CC2=C(C=C1)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrClN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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